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Propan-2-yl 4-[(1-{2-chloro-5-[(dodecane-1-sulfonyl)amino]anilino}-4,4-dimethyl-1,3-dioxopentan-2-yl)oxy]benzoate Propan-2-yl 4-[(1-{2-chloro-5-[(dodecane-1-sulfonyl)amino]anilino}-4,4-dimethyl-1,3-dioxopentan-2-yl)oxy]benzoate
Brand Name: Vulcanchem
CAS No.: 116312-72-2
VCID: VC20858225
InChI: InChI=1S/C35H51ClN2O7S/c1-7-8-9-10-11-12-13-14-15-16-23-46(42,43)38-27-19-22-29(36)30(24-27)37-33(40)31(32(39)35(4,5)6)45-28-20-17-26(18-21-28)34(41)44-25(2)3/h17-22,24-25,31,38H,7-16,23H2,1-6H3,(H,37,40)
SMILES: CCCCCCCCCCCCS(=O)(=O)NC1=CC(=C(C=C1)Cl)NC(=O)C(C(=O)C(C)(C)C)OC2=CC=C(C=C2)C(=O)OC(C)C
Molecular Formula: C35H51ClN2O7S
Molecular Weight: 679.3 g/mol

Propan-2-yl 4-[(1-{2-chloro-5-[(dodecane-1-sulfonyl)amino]anilino}-4,4-dimethyl-1,3-dioxopentan-2-yl)oxy]benzoate

CAS No.: 116312-72-2

Cat. No.: VC20858225

Molecular Formula: C35H51ClN2O7S

Molecular Weight: 679.3 g/mol

* For research use only. Not for human or veterinary use.

Propan-2-yl 4-[(1-{2-chloro-5-[(dodecane-1-sulfonyl)amino]anilino}-4,4-dimethyl-1,3-dioxopentan-2-yl)oxy]benzoate - 116312-72-2

Specification

CAS No. 116312-72-2
Molecular Formula C35H51ClN2O7S
Molecular Weight 679.3 g/mol
IUPAC Name propan-2-yl 4-[1-[2-chloro-5-(dodecylsulfonylamino)anilino]-4,4-dimethyl-1,3-dioxopentan-2-yl]oxybenzoate
Standard InChI InChI=1S/C35H51ClN2O7S/c1-7-8-9-10-11-12-13-14-15-16-23-46(42,43)38-27-19-22-29(36)30(24-27)37-33(40)31(32(39)35(4,5)6)45-28-20-17-26(18-21-28)34(41)44-25(2)3/h17-22,24-25,31,38H,7-16,23H2,1-6H3,(H,37,40)
Standard InChI Key DOOYLLWEQNZSMF-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCS(=O)(=O)NC1=CC(=C(C=C1)Cl)NC(=O)C(C(=O)C(C)(C)C)OC2=CC=C(C=C2)C(=O)OC(C)C
Canonical SMILES CCCCCCCCCCCCS(=O)(=O)NC1=CC(=C(C=C1)Cl)NC(=O)C(C(=O)C(C)(C)C)OC2=CC=C(C=C2)C(=O)OC(C)C

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